Cas no 168957-42-4 (1H-1,4-Diazepin-6-amine,hexahydro-1-methyl-4-[(3-methylphenyl)methyl]-, (R)-)

• Product Name: 1H-1,4-Diazepin-6-amine,hexahydro-1-methyl-4-[(3-methylphenyl)methyl]-, (R)-
• CAS No: 168957-42-4
• MF: C₁₄H₂₃N₃
• MW: 233.352523088455
• CID: 1350315
• Update Time: 2024-08-17

1H-1,4-Diazepin-6-amine,hexahydro-1-methyl-4-[(3-methylphenyl)methyl]-, (R)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepin-6-amine,hexahydro-1-methyl-4-[(3-methylphenyl)methyl]-, (R)-
• 1H-1,4-Diazepin-6-amine, hexahydro-1-methyl-4-[(3-methylphenyl)methyl]-, (R)- (9CI)

• Inchi： 1S/C14H23N3/c1-12-4-3-5-13(8-12)9-17-7-6-16(2)10-14(15)11-17/h3-5,8,14H,6-7,9-11,15H2,1-2H3/t14-/m1/s1
• InChI Key： CYAMSEPMEHWNBD-CQSZACIVSA-N
• SMILES： N1(C)C[C@@H](N)CN(CC2=CC=CC(C)=C2)CC1

Computed Properties

• Exact Mass: 233.18939

Experimental Properties

• Density: 1.021±0.06 g/cm3(Predicted)
• Boiling Point: 333.8±42.0 °C(Predicted)
• PSA: 32.5
• pka: 8.86±0.40(Predicted)